(S)-tert-Butyl 1-(3-fluorobenzyl)pyrrolidin-3-ylcarbamate

• IUPAC Name: tert-butyl N-[(3S)-1-[(3-fluorophenyl)methyl]pyrrolidin-3-yl]carbamate
• InChI: InChI=1S/C16H23FN2O2/c1-16(2,3)21-15(20)18-14-7-8-19(11-14)10-12-5-4-6-13(17)9-12/h4-6,9,14H,7-8,10-11H2,1-3H3,(H,18,20)/t14-/m0/s1
• InChI Key: GTZGSEIULCPYBX-AWEZNQCLSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(C1)CC2=CC(=CC=C2)F
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1CCN(C1)CC2=CC(=CC=C2)F
• Molecular Formula: C16H23FN2O2
• Molecular Weight: 294.36 g/mol
• CAS No.: 1286207-86-0

Description

(S)-tert-Butyl 1-(3-fluorobenzyl)pyrrolidin-3-ylcarbamate is a useful research compound. Its molecular formula is C16H23FN2O2 and its molecular weight is 294.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Processes and Chemical Properties

• A practical and scalable synthesis process for a related compound, (S)-tert-butyl 1-oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate, is described, showcasing its relevance in manufacturing lymphocyte function-associated antigen 1 inhibitors (Li et al., 2012).
• Research on 3-(3,5-di-tert-butyl-4-hydroxybenzylidene)pyrrolidin-2-ones, which are structurally similar, indicates their potential as anti-inflammatory and analgesic agents, as well as dual inhibitors of prostaglandin and leukotriene synthesis (Ikuta et al., 1987).
• The structural analysis of a compound closely related to the title compound, tert-butyl {1(S)-[(3R,4S,5S)-5-benzyl-4-hydroxy-2-oxo-3-pyrrolidinyl]-2-phenylethyl} -carbamate, provides insights into its molecular configuration, including an intramolecular hydrogen bond (Weber et al., 1995).

Potential Medicinal Applications

• A study on the synthesis of N-substituted pyrrolidin-3-ylmethanamine, which includes compounds like tert-butyl(1-benzylpyrrolidin-3-yl)methylcarbamate, highlights its significance as a drug intermediate. The process described is simple, cost-efficient, and environmentally friendly (Geng Min, 2010).

Chemical Synthesis and Reactions

• The synthesis and biological activity of VRC3375 (N-hydroxy-3-R-butyl-3-[(2-S-(tert-butoxycarbonyl)-pyrrolidin-1-ylcarbonyl]propionamide), a peptide deformylase inhibitor, show the exploration of structure-activity relationships and potential as antibacterial agents (Jain et al., 2003).

Applications in Material Science

• Research into the synthesis of a novel poly(arylene ether ketone) and its conducting composites with polypyrrole, involving derivatives like 1,3-bis(4-fluorobenzoyl)-5-tert-butyl benzene, is significant in material science for developing electrically conductive composites (Selampinar et al., 1997).